Cas no 1105188-23-5 (N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine)

N-[2-(Dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine is a fluorinated benzothiazole derivative featuring a dimethylaminoethylamine substituent. This compound is of interest in medicinal chemistry and materials science due to its unique structural properties, combining electron-withdrawing fluorine atoms with a basic tertiary amine moiety. The difluoro substitution enhances its potential as a building block for pharmaceuticals, particularly in the development of kinase inhibitors or antimicrobial agents. Its benzothiazole core offers rigidity and planar characteristics, facilitating π-stacking interactions in supramolecular applications. The compound's solubility in polar organic solvents and reactivity toward electrophilic or nucleophilic agents further broadens its utility in synthetic chemistry.
N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine structure
1105188-23-5 structure
Product Name:N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine
CAS No:1105188-23-5
MF:C11H13F2N3S
MW:257.302827596664
MDL:MFCD11986991
CID:4560530
PubChem ID:33680019
Update Time:2025-10-30

N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N'-(4,6-Difluoro-1,3-benzothiazol-2-yl)-N,N-dimethylethane-1,2-diamine
    • N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine
    • MDL: MFCD11986991
    • Inchi: 1S/C11H13F2N3S/c1-16(2)4-3-14-11-15-10-8(13)5-7(12)6-9(10)17-11/h5-6H,3-4H2,1-2H3,(H,14,15)
    • InChI Key: QHYOLWSCNKIDBH-UHFFFAOYSA-N
    • SMILES: C(N(C)C)CNC1=NC2=C(F)C=C(F)C=C2S1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 331.4±52.0 °C at 760 mmHg
  • Flash Point: 154.2±30.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine Security Information

N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine Pricemore >>

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Additional information on N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine

Comprehensive Overview of N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine (CAS No. 1105188-23-5)

N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine (CAS No. 1105188-23-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its benzothiazole core and dimethylaminoethyl side chain, exhibits unique physicochemical properties that make it a subject of ongoing research. Its molecular structure, featuring difluoro substitutions, enhances its potential applications in drug discovery and advanced material synthesis.

The growing interest in N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine is partly driven by its relevance to modern pharmaceutical development. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given the structural similarities to other bioactive benzothiazole derivatives. Recent studies have explored its interactions with biological targets, aiming to unlock new therapeutic avenues for diseases such as cancer and neurodegenerative disorders.

In addition to its biomedical applications, CAS No. 1105188-23-5 is also being investigated for its utility in organic electronics and photovoltaic materials. The difluoro-benzothiazole moiety contributes to electron-deficient properties, which are valuable in designing organic semiconductors and light-emitting diodes (OLEDs). This dual applicability in life sciences and material engineering underscores the compound's versatility.

One of the most frequently searched questions about N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine revolves around its synthesis methods and purity standards. Laboratories often seek optimized protocols for its preparation, emphasizing yield improvement and scalability. Another hot topic is the compound's solubility and stability under various conditions, which are critical for both research and industrial applications.

Environmental and green chemistry considerations are also shaping discussions around CAS No. 1105188-23-5. Scientists are exploring eco-friendly synthesis routes to minimize waste and energy consumption, aligning with global sustainability goals. This focus on green synthesis has led to innovative catalytic methods and solvent systems that reduce the environmental footprint of producing this compound.

From a commercial perspective, the demand for N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine is rising due to its niche applications. Suppliers and manufacturers are increasingly offering custom synthesis services to meet the needs of academic and industrial clients. Quality control, including HPLC analysis and NMR verification, remains a priority to ensure consistency across batches.

Looking ahead, the compound's potential in drug delivery systems and nanotechnology is a promising area of exploration. Its ability to form stable complexes with metals and other organic molecules opens doors for innovative formulations. As research continues, CAS No. 1105188-23-5 is poised to play a pivotal role in advancing both healthcare and advanced material technologies.

In summary, N-[2-(dimethylamino)ethyl]-4,6-difluoro-1,3-benzothiazol-2-amine represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and ongoing research developments make it a compound worth watching in the coming years. Whether for pharmaceutical innovation or cutting-edge materials, this molecule continues to inspire scientific curiosity and practical solutions.

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